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Compound of Interest

Ethenebis(triphenylphosphine)nick
Compound Name: |
e

Cat. No. 812880120

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the mechanistic aspects and practical
applications of ethenebis(triphenylphosphine)nickel(0), [Ni(CzH4)(PPhs)z], in catalytic cross-
coupling reactions. The information is intended for researchers in organic synthesis, catalysis,
and medicinal chemistry.

Introduction

Ethenebis(triphenylphosphine)nickel(0) is a versatile and reactive Ni(0) precatalyst widely
employed in organic synthesis. The ethylene ligand is labile and readily displaced, providing
access to a coordinatively unsaturated Ni(0) species that is the active catalyst in various
transformations. This complex is particularly effective in catalyzing carbon-carbon bond
formation through cross-coupling reactions such as Kumada and Suzuki-Miyaura couplings. Its
utility stems from the ability of the nickel center to mediate the reaction between organic
electrophiles and nucleophiles, offering a cost-effective alternative to palladium-based
catalysts.

Mechanism of Catalysis

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12880120?utm_src=pdf-interest
https://www.benchchem.com/product/b12880120?utm_src=pdf-body
https://www.benchchem.com/product/b12880120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12880120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The catalytic cycle of nickel-catalyzed cross-coupling reactions generally proceeds through a
series of fundamental organometallic steps: oxidative addition, transmetalation, and reductive
elimination. The specific mechanism can be influenced by the nature of the reactants and
ligands, and may involve Ni(O0)/Ni(Il) or Ni(l)/Ni(lll) catalytic cycles.

A generalized Ni(0)/Ni(ll) catalytic cycle is depicted below:
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Ni(0)L2 Reductive Elimination
Oxidative Addition

Product Release

Transmetalation  [INSINIRSSSEI _Product Release > AR

Ar-Ni(ll)(X)L2 g Ar-Ni(Il)(R)L2
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Reaction Setup

Dissolve Ni(C2H4)(PPh3)2 in anhydrous THF

'

Add aryl halide

'

Stir for 10 min

'

Add Grignard reagent

Reagtion

Stir at room temperature for 2.5 h

Work-up ang Purification

Quench with methanol

i

Add silica gel

i

Remove solvent

i

Purify by column chromatography
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Reaction Setup (in glovebox)

To a vial, add arylboronic acid, base, and aryl chloride

'

Add anhydrous THF

'

Add Ni(C2H4)(PPh3)2

Reagtion
\4

Stir at room temperature for 30 h

Work-up ang Purification

Quench with water

:

Extract with ethyl acetate

:

Wash organic phase with brine

:

Evaporate solvent

:

Purify by flash chromatography
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 To cite this document: BenchChem. [Application Notes and Protocols for
Ethenebis(triphenylphosphine)nickel(0) Catalyzed Reactions]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b12880120#mechanism-of-
ethenebis-triphenylphosphine-nickel-catalyzed-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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